Cas no 892762-58-2 (1-ethyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-ethyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892762-58-2
• MF: C₂₂H₂₃FN₂O₄S
• MW: 430.492428064346
• CID: 6558919
• Update Time: 2025-10-31

1-ethyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one
• 1-ethyl-6-fluoro-3-(4-methylphenyl)sulfonyl-7-morpholin-4-ylquinolin-4-one

• Inchi： 1S/C22H23FN2O4S/c1-3-24-14-21(30(27,28)16-6-4-15(2)5-7-16)22(26)17-12-18(23)20(13-19(17)24)25-8-10-29-11-9-25/h4-7,12-14H,3,8-11H2,1-2H3
• InChI Key： QPPAKSKXIAKQJC-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C(F)C(N3CCOCC3)=C2)C(=O)C(S(C2=CC=C(C)C=C2)(=O)=O)=C1

Additional information on 1-ethyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one

Introduction to 1-ethyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one (CAS No. 892762-58-2) and Its Emerging Applications in Chemical Biology

The compound 1-ethyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one, identified by its CAS number 892762-58-2, represents a significant advancement in the field of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents. The structural motif of this compound combines several key pharmacophoric elements, including a quinoline core, fluoro substitution, and sulfonamide functionalities, which contribute to its unique chemical and biological profile.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the quest for new drug candidates. Quinoline derivatives, in particular, have demonstrated remarkable efficacy across a spectrum of diseases, including infectious diseases and cancer. The introduction of fluorine atoms into the quinoline scaffold has been shown to enhance metabolic stability and binding affinity, making such modifications highly desirable in drug design. The presence of a sulfonamide group at the 3-position further enhances the compound's potential by increasing its solubility and improving interactions with biological targets.

The morpholine moiety at the 7-position of the molecule adds another layer of complexity, contributing to its bioisosteric properties and potentially influencing its pharmacokinetic profile. Morpholine derivatives are well-known for their ability to modulate enzyme activity and receptor binding, making them valuable in the development of small-molecule drugs. The combination of these structural features in 1-ethyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one suggests a multifaceted interaction with biological systems, which could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of fluorinated quinolines in the development of antiviral and anticancer agents. The fluorine atom at the 6-position of this compound plays a crucial role in stabilizing the molecule against enzymatic degradation and enhancing its binding affinity to target proteins. This has been particularly relevant in the context of emerging viral infections, where rapid development of antiviral drugs is essential. The sulfonamide group at the 3-position also contributes to the compound's stability and bioavailability, making it a promising candidate for further investigation.

Moreover, the sulfonamide functionality has been extensively studied for its role in modulating inflammation and immune responses. Sulfonamides are known to interact with various enzymes and receptors involved in inflammatory pathways, making them attractive candidates for anti-inflammatory drugs. The presence of this group in 1-ethyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one suggests that it may have therapeutic potential in conditions characterized by excessive inflammation.

The morpholine ring at the 7-position is another key feature that contributes to the compound's biological activity. Morpholine derivatives have been shown to exhibit inhibitory effects on various enzymes and receptors, including those involved in pain signaling and neurotransmitter transport. This makes them valuable candidates for drugs targeting neurological disorders. The combination of these pharmacophoric elements in 1-ethyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one suggests a broad spectrum of potential therapeutic applications.

In conclusion, 1-ethyl-6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one (CAS No. 892762-58-2) represents a promising candidate for further exploration in chemical biology and medicinal chemistry. Its unique structural features, including fluoro substitution, sulfonamide functionality, and morpholine moiety, make it a versatile molecule with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in the development of novel therapeutic agents.